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Compound of Interest

Compound Name: Pik-108

Cat. No.: B610105 Get Quote

For Immediate Use by Laboratory Professionals

This document provides crucial safety and logistical guidance for the proper handling and

disposal of Pik-108, an allosteric inhibitor of phosphoinositide 3-kinase (PI3K) isoforms β and

δ. Adherence to these procedures is paramount for ensuring the safety of laboratory personnel

and minimizing environmental impact. By providing this essential information, we aim to be

your trusted partner in laboratory safety and chemical management, extending our commitment

to scientific advancement beyond the product itself.

Immediate Safety and Disposal Protocols
Pik-108, as a bioactive small molecule, requires careful handling and disposal in accordance

with institutional and regulatory guidelines for hazardous chemical waste. The following step-

by-step procedures provide a direct operational plan for its safe management.

Personal Protective Equipment (PPE)
Before handling Pik-108, it is mandatory to wear appropriate personal protective equipment:

Eye Protection: Safety glasses or goggles are essential to prevent eye contact.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn.

Body Protection: A lab coat is required to protect from skin contact.
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Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

respirator may be necessary to avoid inhalation.

Step-by-Step Disposal Procedure
Waste Segregation: All materials contaminated with Pik-108 must be treated as hazardous

chemical waste. This includes unused solid compound, solutions containing Pik-108, and

any contaminated labware (e.g., pipette tips, vials, gloves). Do not mix Pik-108 waste with

other waste streams unless compatibility is confirmed.

Solid Waste Collection:

Collect unused or expired Pik-108 solid and any contaminated disposable labware in a

designated, leak-proof, and clearly labeled hazardous waste container.

The container should be made of a material compatible with the chemical (e.g., high-

density polyethylene).

Liquid Waste Collection:

Collect all solutions containing Pik-108 in a separate, dedicated, and sealed hazardous

waste container.

Ensure the container is compatible with the solvent used (e.g., glass for DMSO solutions).

Container Labeling:

Affix a "Hazardous Waste" label to all containers holding Pik-108 waste.

The label must clearly state the full chemical name: Pik-108.

Indicate the solvent and approximate concentration if it is a liquid waste.

Include the date when the waste was first added to the container.

Storage:
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Store hazardous waste containers in a designated, secure, and well-ventilated satellite

accumulation area within the laboratory.

Ensure containers are kept tightly closed except when adding waste.

Disposal Request:

Arrange for the collection of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.

Under no circumstances should Pik-108 or its solutions be disposed of down the drain or

in regular trash.

Pik-108 Quantitative Data
The following table summarizes key quantitative data for Pik-108, facilitating easy reference

and comparison.

Property Value

Molecular Formula C₂₂H₂₄N₂O₃

Molecular Weight 364.44 g/mol

Solubility in DMSO
45 mg/mL (123.48 mM) (Sonication

recommended)

Storage (Powder) -20°C for 3 years

Storage (In Solvent) -80°C for 1 year

Appearance Solid powder

Experimental Protocols: Handling and Solution
Preparation
For experimental use, follow these protocols for safe handling and preparation of Pik-108
solutions:
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Materials:

Pik-108 solid

Anhydrous Dimethyl Sulfoxide (DMSO)

Vortex mixer

Sonicator

Appropriate sterile, chemical-resistant tubes and pipette tips

Procedure for Preparing a Stock Solution:

Pre-handling: Ensure all work is conducted in a chemical fume hood. Wear the required

PPE.

Weighing: Carefully weigh the desired amount of Pik-108 powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the solid Pik-108 to achieve

the desired concentration (e.g., for a 10 mM stock solution, add the appropriate volume of

DMSO to the calculated mass of Pik-108).

Mixing: Vortex the solution thoroughly to aid dissolution. If necessary, sonicate the solution to

ensure it is fully dissolved.

Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw

cycles.

PI3Kβ/δ Signaling Pathway
Pik-108 is an allosteric inhibitor of the β and δ isoforms of the p110 catalytic subunit of Class IA

phosphoinositide 3-kinases (PI3Ks). These isoforms are primarily expressed in hematopoietic

cells and play crucial roles in immune cell signaling. The diagram below illustrates the general

signaling pathway affected by Pik-108.
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Caption: PI3Kβ/δ signaling pathway inhibited by Pik-108.

To cite this document: BenchChem. [Safeguarding Your Research: Proper Disposal
Procedures for Pik-108]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610105#pik-108-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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